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Compound of Interest

Compound Name: CD235

Cat. No.: B12299716

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling CD235, also known as
Glycophorin A. Adherence to these protocols is essential to ensure personal safety and
maintain the integrity of your research. CD235 is a major sialoglycoprotein found on the surface
of human erythrocytes (red blood cells) and their precursors.[1][2][3][4] While purified CD235
protein and antibodies against it are often considered non-hazardous, the primary risks arise
when handling human cell lines expressing CD235 or clinical samples containing red blood
cells, which are potentially infectious.[2][3][5]

Core Safety Principles

A thorough risk assessment should always be conducted before beginning any work involving
CD235. The nature of the material being handled (e.qg., purified protein, recombinant cell line,
primary human tissue) will dictate the specific personal protective equipment (PPE) and
handling procedures required.

Personal Protective Equipment (PPE) Recommendations

The following table summarizes the recommended PPE for handling CD235 in its various
forms. These recommendations are based on a risk-assessment approach and align with
standard laboratory safety practices.
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Form of CD235

Minimum PPE Requirements

Enhanced Precautions
(Based on Risk Assessment)

Purified CD235 Protein

Laboratory coat, safety
glasses, and disposable nitrile

gloves.[6]

Double gloves may be
considered for prolonged

handling.

Recombinant Cell Lines
Expressing CD235 (e.g., CHO,
HEK293)

Laboratory coat, safety
glasses, and disposable nitrile
gloves. Work should be
conducted in a Biosafety
Cabinet (BSC).[7]

Face shield if there is a splash
hazard.[6]

Human-derived Materials (e.qg.,
primary cells, tissues, blood

samples)

Laboratory coat, safety
glasses with side shields or
goggles, and disposable nitrile
gloves. All work must be
performed in a Biosafety
Cabinet (BSC) following
Biosafety Level 2 (BSL-2)
practices.[2][3][5][8]

Face shield, double gloves,
and a solid-front gown may be
required depending on the
specific procedure and
potential for splashes or

aerosol generation.[9][10]

Antibodies to CD235

Laboratory coat, safety
glasses, and disposable nitrile

gloves.[1]

No additional precautions are
typically necessary, as these
are generally considered non-

hazardous.[11]

Below is a workflow to help determine the appropriate level of PPE.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://synapse.patsnap.com/article/what-are-the-biosafety-considerations-when-working-with-cell-lines
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.research.utexas.edu/resources/research-integrity-and-compliance/biosafety/policies-and-procedures/guidelines-for-working-safely-with-human-cell-lines
https://ehs.princeton.edu/laboratory-research/biological-safety/working-human-source-material/research-involving-human-cell-lines
https://www.ehs.uci.edu/research-safety/biosafety/_pdf/UCI-Cell-Line-Guidance.pdf
https://ehs.stanford.edu/manual/biosafety-manual/tissue-culture-human-and-primate-tissue
https://pmc.ncbi.nlm.nih.gov/articles/PMC7455156/
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-10-personal-protective-equipment-for-biohazards
https://www.genomeme.ca/docs/datasheets/Glycophorin%20A%20IHC587%20CE%20Mouse.pdf
https://datasheets.scbt.com/sc-59181.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start

Identify the form of CD235 being handled

Assessment

Is it a purified proW=

No
\

Is it a recombinant cell line?

No Yes

Y

Is it a human-derived sample? Yes

PPE &|Cgntainment Level

Enhanced BSL-2 Precautions:
- BSL-2 PPE BSL-2 Precautions:
- Face shield - Standard PPE

Standard Laboratory PPE:

- Lab coat
- Safety glasses
- Gloves

- Double gloves - Biosafety Cabinet (BSC)
- Gown

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE when handling different forms of CD235.

Operational and Disposal Plans
Handling Procedures
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e Human-Derived Materials: All work with human cell lines and primary tissues must be
conducted under Biosafety Level 2 (BSL-2) containment.[2][3][5] This includes using a
certified Class Il Biosafety Cabinet (BSC) to minimize the risk of exposure to potential
bloodborne pathogens.

o Aseptic Technique: Strict aseptic techniques are crucial to prevent contamination of cell
cultures and to protect the researcher.[7]

o Sharps Safety: Use caution when handling needles, scalpels, or other sharp instruments.
Dispose of them immediately in a designated sharps container.

o Spills: In the event of a spill of potentially infectious material, evacuate the area and allow
aerosols to settle. Clean and decontaminate the area using an appropriate disinfectant,
following your institution's established protocols.

Disposal Plan

All waste generated from handling CD235-containing materials must be disposed of in
accordance with institutional and local regulations for biohazardous waste.

Waste Type Disposal Method
Contaminated Gloves, Gowns, and other Place in a biohazard bag and autoclave before
disposable labware disposal.

Decontaminate with an approved disinfectant
o ] (e.g., 10% bleach solution) before disposing
Liquid Waste (e.g., cell culture media) o )
down the drain with copious amounts of water,

or as per institutional guidelines.

) Dispose of in a puncture-resistant, leak-proof
Sharps (needles, slides, etc.) )
sharps container.

Cell Cultures and Tissues Autoclave in biohazard bags before disposal.

Hierarchy of Controls

Effective safety management relies on a multi-layered approach to hazard control. The most
effective controls are at the top of the hierarchy.
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Caption: The hierarchy of controls for mitigating laboratory hazards.

By implementing these safety protocols and operational plans, researchers can handle CD235
with confidence, ensuring a safe laboratory environment for themselves and their colleagues.
Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance and training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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